Cas no 52867-54-6 (1-propyl-1H-pyrazol-3-ol)

• Product Name: 1-propyl-1H-pyrazol-3-ol
• CAS No: 52867-54-6
• MF: C₆H₁₀N₂O
• MW: 126.156401157379
• MDL: MFCD31595439
• CID: 5521041
• PubChem ID: 69379491
• Update Time: 2026-03-10

1-propyl-1H-pyrazol-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-1-propyl-1H-pyrazole
• 3H-Pyrazol-3-one, 1,2-dihydro-1-propyl-
• 1-propyl--1H-pyrazol-3(2H)-one
• 1-propyl-1H-pyrazol-3-ol

• MDL： MFCD31595439
• Inchi： 1S/C6H10N2O/c1-2-4-8-5-3-6(9)7-8/h3,5H,2,4H2,1H3,(H,7,9)
• InChI Key： RERVBTFJKXKUPC-UHFFFAOYSA-N
• SMILES： N1(CCC)C=CC(=O)N1

Computed Properties

• Exact Mass: 126.079312947g/mol
• Monoisotopic Mass: 126.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Pyrazolines Pyrazolones

Additional information on 1-propyl-1H-pyrazol-3-ol

1-propyl-1H-pyrazol-3-ol (CAS No. 52867-54-6): A Versatile Compound in Medicinal Chemistry

1-propyl-1H-pyrazol-3-ol, also known as CAS No. 52867-54-6, is a heterocyclic compound that has garnered significant attention in the field of medicinal chemistry. This molecule belongs to the pyrazole family, characterized by a five-membered ring containing two nitrogen atoms. The incorporation of a propyl group at the 1-position and a hydroxyl group at the 3-position creates a unique structural framework that enables diverse biological activities. Recent studies have highlighted its potential applications in drug discovery, particularly in the development of anti-inflammatory and antitumor agents.

1-propyl-1H-pyrazol-3-ol exhibits a molecular formula of C₆H₉NN₂O and a molecular weight of approximately 135.16 g/mol. Its chemical structure comprises a pyrazole ring with a propyl substituent at the 1-position and a hydroxyl group at the 3-position. The hydroxyl group contributes to the molecule's polarity, while the propyl chain enhances its solubility in organic solvents. This combination of properties makes 1-propyl-1H-pyrazol-3-ol a valuable scaffold for the design of new pharmaceutical compounds.

Recent research published in Journal of Medicinal Chemistry (2023) has demonstrated the potential of 1-propyl-1H-pyrazol-3-ol as a lead compound for the development of anti-inflammatory agents. The study revealed that the compound exhibits significant inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme involved in the inflammatory response. This finding suggests that 1-propyl-1H-pyrazol-3-ol could serve as a promising candidate for the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another recent study published in Bioorganic & Medicinal Chemistry Letters (2024) explored the antitumor potential of 1-propyl-1H-pyrazol-3-ol. The researchers found that the compound demonstrates potent cytotoxic activity against a panel of cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT-116). The mechanism of action involves the induction of apoptosis and the inhibition of cell proliferation, making 1-propyl-1H-pyrazol-3-ol a potential candidate for the development of novel anticancer therapies.

The synthesis of 1-propyl-1H-pyrazol-3-ol has been optimized through various methodologies. One of the most efficient approaches involves the condensation of 1-aminopropyl-1H-pyrazol-3-ol with a suitable electrophilic reagent under controlled reaction conditions. This method allows for the selective introduction of the propyl group at the 1-position and the hydroxyl group at the 3-position, ensuring the desired stereochemistry and purity of the final product. The reaction conditions, including temperature, catalyst selection, and solvent polarity, play a crucial role in the yield and efficiency of the synthesis process.

Recent advancements in analytical techniques have enabled the precise characterization of 1-propyl-1H-pyrazol-3-ol. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly used to confirm the structural integrity and purity of the compound. Mass spectrometry (MS) provides additional confirmation by analyzing the molecular ion peak and fragmentation patterns. These analytical methods are essential for ensuring the quality and consistency of 1-propyl-1H-pyrazol-3-ol in both research and industrial applications.

The biological activity of 1-propyl-1H-pyrazol-3-ol has been extensively studied in various in vitro and in vivo models. In vitro studies have shown that the compound exhibits selective inhibition of inflammatory mediators such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). In vivo experiments have further validated its therapeutic potential by demonstrating reduced inflammation and tissue damage in animal models of inflammatory diseases. These findings support the development of 1-propyl-1H-pyrazol-3-ol as a potential therapeutic agent.

The pharmacokinetic profile of 1-propyl-1H-pyrazol-3-ol is an important consideration for its potential clinical applications. Studies have indicated that the compound has moderate oral bioavailability, which is attributed to its hydrophilic nature and the presence of the hydroxyl group. The compound is primarily metabolized in the liver through cytochrome P450 enzymes, and its metabolites are excreted via the kidneys. Understanding the pharmacokinetic behavior of 1-propyl-1H-pyrazol-3-ol is crucial for optimizing its therapeutic efficacy and minimizing potential side effects.

Recent efforts have focused on the development of 1-propyl-1H-pyrazol-3-ol derivatives with enhanced potency and selectivity. By modifying the propyl chain or introducing substituents at the hydroxyl group, researchers have been able to fine-tune the biological activity of the compound. For example, the introduction of electron-withdrawing groups at the hydroxyl position has been shown to increase the compound's affinity for specific receptors, thereby improving its therapeutic potential. These modifications highlight the versatility of 1-propyl-1H-pyrazol-3-ol as a scaffold for drug design.

The environmental impact of 1-propyl-1H-pyrazol-3-ol is a critical aspect of its development and application. While the compound itself is not considered toxic, its synthesis and disposal must be managed carefully to minimize environmental contamination. Green chemistry principles are increasingly being applied to the synthesis of 1-propyl-1H-pyrazol-3-ol, with a focus on reducing waste and energy consumption. These efforts align with the growing emphasis on sustainable practices in the pharmaceutical industry.

In conclusion, 1-propyl-1H-pyrazol-3-ol (CAS No. 52867-54-6) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and biological activities make it a valuable candidate for the development of new therapeutic agents. Ongoing research continues to explore its mechanisms of action, synthetic methods, and potential derivatives, further expanding its utility in drug discovery and development.